diethyl 5-(2,5-dimethyl-3-(2-(4-methylpiperidin-1-yl)acetyl)-1H-pyrrol-1-yl)isophthalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Diethyl 5-(2,5-dimethyl-3-(2-(4-methylpiperidin-1-yl)acetyl)-1H-pyrrol-1-yl)isophthalate is a useful research compound. Its molecular formula is C26H34N2O5 and its molecular weight is 454.567. The purity is usually 95%.
BenchChem offers high-quality diethyl 5-(2,5-dimethyl-3-(2-(4-methylpiperidin-1-yl)acetyl)-1H-pyrrol-1-yl)isophthalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about diethyl 5-(2,5-dimethyl-3-(2-(4-methylpiperidin-1-yl)acetyl)-1H-pyrrol-1-yl)isophthalate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cardioactivity and Solid-State Structure
Compounds structurally related to dihydropyridines have been synthesized and their molecular structures determined by X-ray crystallography, showing potential as vasodilators in cardioactivity studies. These findings suggest potential applications in developing antihypertensive or antianginal agents due to their vasodilatory properties without significant negative inotropic activity (McKenna et al., 1988).
Antiviral Activity
Research on nucleosides modified at the 5-position of the pyrimidine nucleosides has shown significant antiviral activity against orthopoxvirus infections. These modifications suggest a pathway for developing new antiviral agents, highlighting the importance of chemical modifications in enhancing biological activity (Fan et al., 2006).
Material Science Applications
The design of novel bilayer compounds with 1D channels has been explored, resulting in materials that show preferential adsorption of H2 over N2. These findings have implications for developing new materials for gas separation technologies (Kongshaug & Fjellvåg, 2006).
Synthesis and Molecular Docking
The synthesis of novel pyridine and fused pyridine derivatives, followed by in silico molecular docking screenings, has been reported. These compounds exhibit antimicrobial and antioxidant activity, indicating their potential in pharmaceutical applications (Flefel et al., 2018).
Optically Active Polymers
Research into synthesizing thermally stable and optically active polyesters containing a chiral pendent group demonstrates the intersection of organic synthesis and materials science. These polymers' good thermal stability and excellent solubility open avenues for their application in high-performance materials (Mallakpour & Kolahdoozan, 2007).
properties
IUPAC Name |
diethyl 5-[2,5-dimethyl-3-[2-(4-methylpiperidin-1-yl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H34N2O5/c1-6-32-25(30)20-13-21(26(31)33-7-2)15-22(14-20)28-18(4)12-23(19(28)5)24(29)16-27-10-8-17(3)9-11-27/h12-15,17H,6-11,16H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRHAYNYQQOYMQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC(=C1)N2C(=CC(=C2C)C(=O)CN3CCC(CC3)C)C)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H34N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
diethyl 5-(2,5-dimethyl-3-(2-(4-methylpiperidin-1-yl)acetyl)-1H-pyrrol-1-yl)isophthalate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.